Cas no 121189-61-5 (Copper,[1,8,15,22-tetranitro-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-,(SP-4-1)- (9CI))

Copper,[1,8,15,22-tetranitro-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-,(SP-4-1)- (9CI) Properties

Names and Identifiers

• Copper,[1,8,15,22-tetranitro-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-,(SP-4-1)- (9CI)
• 29H,31H-Phthalocyanine, 1,8,15,22-tetranitro-, copper complex
• 29H,31H-Tetrabenzo[b,g,l,q]porphine, copper deriv.
• 29H,31H-Tetrabenzo[b,g,l,q]porphine,1,8,15,22-tetranitro-, copper complex
• Copper,[1,8,15,22-tetranitro-29H,31H-phthalocyaninato(2-)-N29,N30,N31,N32]-,(SP-4-1)-

• InChIKey： NFKMKSVMZUESKI-UHFFFAOYSA-N
• Inchi： 1S/C32H12N12O8.Cu/c45-41(46)17-9-1-5-13-21(17)29-33-25(13)37-30-22-14(6-2-10-18(22)42(47)48)27(34-30)39-32-24-16(8-4-12-20(24)44(51)52)28(36-32)40-31-23-15(26(35-31)38-29)7-3-11-19(23)43(49)50;/h1-12H;/q-2;+2
• SMILES： N(C1=CC=CC2=C3N=C4C5=C(C=CC=C5C5N=C6C7=C(C=CC=C7C7=NC8C9=C(C=CC=C9C9N=8[Cu+2](N4=5)([N-]67)[N-]3C(N=9)=C12)N(=O)=O)N(=O)=O)N(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• PSA: 52.54